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Abstract
This document provides core technical data for Fmoc-D-3,3-Diphenylalanine, a key amino

acid derivative utilized in peptide synthesis. The information presented includes the chemical

formula and molecular weight, which are fundamental for experimental design and execution in

chemical and pharmaceutical research. Fmoc-D-3,3-diphenylalanine is a building block used

in the synthesis of peptides and peptidomimetics.[1][2] The presence of the

fluorenylmethoxycarbonyl (Fmoc) protecting group is crucial for its application in solid-phase

peptide synthesis (SPPS).[1][3][4]

Chemical Identity and Properties
Fmoc-D-3,3-Diphenylalanine is a non-natural amino acid derivative characterized by the

presence of a bulky diphenyl group. This structural feature can impart unique conformational

properties to peptides. The N-terminus is protected by a fluorenylmethoxycarbonyl (Fmoc)

group, which can be readily cleaved under basic conditions, making it highly suitable for SPPS.
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The fundamental quantitative data for Fmoc-D-3,3-Diphenylalanine is summarized in the table

below for quick reference.

Parameter Value Source

Molecular Formula C₃₀H₂₅NO₄ [3][4][5][6]

Molecular Weight 463.5 g/mol [3][4][5]

Alternate Molecular Weight 463.52 g/mol [1][6]

Synonyms

(R)-2-((((9H-Fluoren-9-

yl)methoxy)carbonyl)amino)-3,

3-diphenylpropanoic acid,

Fmoc-D-Dip-OH

[5]

CAS Number 189937-46-0 [2][4]

Logical Relationship of Molecular Components
The structure of Fmoc-D-3,3-Diphenylalanine consists of three primary components: the D-

3,3-Diphenylalanine core, the N-terminal Fmoc protecting group, and the C-terminal carboxylic

acid. The diagram below illustrates this relationship.
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Fmoc Protecting Group

D-3,3-Diphenylalanine Core

Amide Bond

Carboxylic Acid
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1. Resin Swelling & Deprotection

2. Coupling of Fmoc-D-3,3-Diphenylalanine

3. Fmoc Deprotection (e.g., with Piperidine)

4. Coupling of Next Amino Acid

5. Repeat Steps 3 & 4

6. Cleavage from Resin & Final Deprotection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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